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Cat. No.: B15351851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nafion™, a perfluorosulfonic acid (PFSA) polymer, is a widely utilized material in

electrochemical applications due to its excellent ionic conductivity and chemical stability.[1]

Proper handling and storage of technical grade Nafion™, whether in membrane or dispersion

form, are critical to ensure its performance and longevity. This guide provides an in-depth

overview of the core procedures for managing this material in a laboratory or research setting.

General Handling and Safety Precautions
Careful handling of Nafion™ membranes is paramount to prevent physical damage such as

punctures, creases, or scratches, which can lead to leaks and compromise experimental

results.[2] All surfaces that come into contact with the membranes should be smooth and free

of sharp projections.[2][3]

When handling Nafion™, it is essential to adhere to standard safety practices.[2] This includes

reviewing the Safety Data Sheet (SDS) for specific details on potential hazards and required

personal protective equipment (PPE).[4][5] General safety measures include:

Ventilation: Adequate ventilation should be provided, especially when processing Nafion™ at

elevated temperatures, to avoid the inhalation of any potentially irritating or toxic fumes.[6][7]

Personal Protective Equipment (PPE): When handling Nafion™ dispersions or during pre-

treatment procedures involving chemicals, impervious gloves, safety glasses or goggles, and
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protective work clothing are recommended.[4] In situations with high concentrations of

vapors, a suitable respirator may be necessary.[4]

Storage Procedures
The appropriate storage of Nafion™ is crucial for maintaining its properties. Different forms of

Nafion™ have distinct storage requirements.

Nafion™ Membranes
Unopened rolls of Nafion™ membranes should be stored in their original packaging, out of

direct sunlight.[6][8] The storage environment should be climate-controlled.[6][8] It is also

recommended to allow the membrane to equilibrate to the processing area temperature for 24

hours before opening the package.[6][8] Once opened, the membrane will dimensionally

respond to the ambient relative humidity.[6]

Parameter
Recommended Storage Conditions for
Nafion™ Membranes

Temperature 10 to 30°C[6][8][9][10]

Relative Humidity 30 to 70%[6][8][10]

It is important to avoid exposing membranes to high temperatures (in excess of 122°F or 50°C)

for extended periods.[2][11]

Nafion™ Dispersions
Nafion™ dispersions should be stored in a dry, temperature-controlled environment away from

direct sunlight.[12] It is critical to prevent the dispersions from freezing.[12][13] Before use, it is

advisable to stir or mix the dispersion while it is in its original container.[12]
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Parameter
Recommended Storage Conditions for
Nafion™ Dispersions

Temperature
0°C to 32°C[12] (Refrigeration between 5°C and

15°C is recommended for some types)[13]

Shelf Life
Approximately two years under appropriate

storage conditions[12][13]

Containers Glass, plastic, or stainless-steel[12]

Experimental Protocols
Unpacking and Cutting Nafion™ Membranes
Dry membranes are generally easier to handle and cut than wet ones.[2][3] However, it is

important to account for dimensional changes that will occur with changes in relative humidity

and upon wetting during pre-treatment.[2][3] Membranes can be cut to the desired size using a

knife, razor, or scissors.[2][3]

Standard Pre-treatment and Cleaning Protocol for
Nafion™ Membranes
Before use in many applications, Nafion™ membranes require a pre-treatment or cleaning

procedure to remove any organic impurities and to ensure full protonation of the sulfonic acid

groups.[14][15] A standard protocol involves sequential boiling in hydrogen peroxide, deionized

water, and sulfuric acid.[14][15][16]

Materials:

Nafion™ membrane

3% Hydrogen peroxide (H₂O₂) solution

Deionized (DI) water

0.5M to 1M Sulfuric acid (H₂SO₄) solution

Beakers or other suitable containers for boiling
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Hot plate

Procedure:

Immerse the Nafion™ membrane in a 3% hydrogen peroxide solution and boil for

approximately 1 hour to remove organic contaminants.[15][16]

Rinse the membrane thoroughly with deionized water.[15][16]

Boil the membrane in deionized water for 1 to 2 hours.[15][16]

Immerse the membrane in a 0.5M to 1M sulfuric acid solution and boil for approximately 1

hour to ensure full protonation.[15][16]

Rinse the membrane multiple times with boiling deionized water to remove any residual acid.

[16]

Store the pre-treated membrane in deionized water until use. Do not allow the membrane to

dry out, as it may shrivel.[15]

Visualizing Workflows
The following diagrams illustrate the key procedures for handling and preparing Nafion™

technical grade materials.

Nafion™ Membrane Storage

Nafion™ Dispersion Storage

Receive Membrane
in Original Packaging

Store in Climate-Controlled
Environment (10-30°C, 30-70% RH)

Away from Sunlight

Acclimate to Room
Temperature for 24h Open Package

Receive Dispersion
Store in Dry, Dark

Environment (0-32°C)
Do Not Freeze

Stir or Mix
Before Use
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Click to download full resolution via product page

Caption: General storage workflow for Nafion™ membranes and dispersions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nafion.com [nafion.com]

2. fuelcellstore.com [fuelcellstore.com]

3. scimaterials.cn [scimaterials.cn]

4. fuelcellearth.com [fuelcellearth.com]

5. fishersci.com [fishersci.com]

6. hesen.cn [hesen.cn]

7. ion-power.eu [ion-power.eu]

8. d3pcsg2wjq9izr.cloudfront.net [d3pcsg2wjq9izr.cloudfront.net]

9. quintech.de [quintech.de]

10. scimaterials.cn [scimaterials.cn]

11. scribd.com [scribd.com]

12. hesen.cn [hesen.cn]

13. fuelcellstore.com [fuelcellstore.com]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

16. web.mit.edu [web.mit.edu]

To cite this document: BenchChem. [A Technical Guide to the Handling and Storage of
Nafion™ Technical Grade]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15351851#basic-handling-and-storage-procedures-
for-nafion-technical-grade]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15351851?utm_src=pdf-custom-synthesis
https://www.nafion.com/en/applications/energy-storage
https://www.fuelcellstore.com/spec-sheets/dupont-nafion-perfluorinated-membranes-handling-instructions.pdf
http://www.scimaterials.cn/upload/Pdf562e73c70741c3941e2176afba1140.pdf
https://www.fuelcellearth.com/wp-content/uploads/converted_files/pdf/NAFION-Solution.pdf
https://www.fishersci.com/store/msds?partNumber=AA45036&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.hesen.cn/userfiles/bochi/file/XL100%20Product%20Brochure.pdf
https://ion-power.eu/wp-content/uploads/2020/05/Nafion-safety-handling-technical-information-Chemours-Bulletin-T-01.pdf
https://d3pcsg2wjq9izr.cloudfront.net/files/50983/download/372232/N115-N117-N1110Properties.pdf
https://www.quintech.de/wp-content/uploads/2020/03/Safety-Data-Sheet_PFSA-Membranes-N117.pdf
http://www.scimaterials.cn/upload/P320b0bc42a274c109166af0e910a177c.pdf
https://www.scribd.com/document/449474877/dupont-nafion-perfluorinated-membranes-handling-instructions
http://www.hesen.cn/userfiles/bochi/file/dfc103.pdf
https://www.fuelcellstore.com/spec-sheets/chemours-1021-nafion-dispersion-specs.pdf
https://www.researchgate.net/post/What-is-the-standard-cleaning-procedure-of-the-Nafion-membrane
https://www.researchgate.net/post/Optimal_pre-treatment_procedure_for_Nafion_membranes_in_a_HBr_flow_battery
http://web.mit.edu/jjhu/www/stuff/MEA%20fab.doc
https://www.benchchem.com/product/b15351851#basic-handling-and-storage-procedures-for-nafion-technical-grade
https://www.benchchem.com/product/b15351851#basic-handling-and-storage-procedures-for-nafion-technical-grade
https://www.benchchem.com/product/b15351851#basic-handling-and-storage-procedures-for-nafion-technical-grade
https://www.benchchem.com/product/b15351851#basic-handling-and-storage-procedures-for-nafion-technical-grade
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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